Calcium nitrate
Overview
Description
Calcium nitrate, also known as Norwegian saltpeter, is a chemical compound with the formula Ca(NO3)2. It contains calcium and nitrate ions and is a colorless solid . It is an oxidizing agent that absorbs water from the air . It is usually found as a tetrahydrate compound Ca(NO3)2.4H2O .
Synthesis Analysis
Calcium nitrate is synthesized through the reaction of calcium hydroxide and ammonium nitrate solution . It can also be manufactured by reacting calcium carbonate (usually as limestone) with nitric acid .Molecular Structure Analysis
Calcium Nitrate has an ionic structure, with the calcium ion (Ca²⁺) surrounded by six oxygen atoms in an octahedral arrangement . The NO3- ion is also present in the crystal lattice, with each oxygen atom of the NO3- ion forming a coordinate bond with the Ca+2 ion .Chemical Reactions Analysis
When calcium carbonate, usually known as limestone, is treated with nitric acid, calcium nitrate is formed . Calcium nitrate is also formed when an ammonium nitrate solution is mixed with a calcium hydroxide solution .Physical And Chemical Properties Analysis
Calcium nitrate is a colorless salt that is highly soluble in water and absorbs moisture from the atmosphere . It usually exists as a tetrahydrate form, represented as Ca(NO3)2.4H2O . Upon heating, calcium nitrate decomposes to release nitrogen dioxide and oxygen .Scientific Research Applications
Sediment Remediation
Calcium nitrate has been used for in situ sediment remediation . It can oxidize reduced S and Fe to oxidized forms, leading to the adsorption of mobile P by oxidized Fe . This method has become one of the most used methods for in situ sediment remediation due to its relatively low cost and toxicity to living biota .
Agriculture Seedless Barberry
Calcium nitrate has been used in agriculture, specifically in the cultivation of seedless barberry . Foliar application of calcium nitrate significantly improved the qualitative and quantitative characteristics of barberry fruit compared to the control .
Soil Acidity Amelioration
Calcium nitrate can be used to ameliorate soil acidity . Its effectiveness relies on sufficient root growth to uptake NO3- and release OH- .
Nitrate Signaling
Calcium nitrate plays a role in nitrate signaling . A rapid and transient increase in intracellular calcium in response to nitrate treatment has been observed .
Cement Performance
Calcium nitrate has been used to improve the performance of slag blended cement . The addition of calcium nitrate led to lower strength at 1 day, but higher strength from 3 days onwards .
Contaminated Sediment Remediation
Calcium nitrate can be used in complex contaminated sediment remediation . It has attracted more attention worldwide since its first application .
Mechanism of Action
Target of Action
Calcium nitrate primarily targets the soil and plants where it is applied . In plants, it plays a crucial role in nutrient transport , assimilation , and adaptive growth responses . It also targets the sediment-water interface in aquatic environments, improving the redox condition .
Mode of Action
Calcium nitrate interacts with its targets by providing calcium and nitrate ions . The calcium ion accelerates the formation of calcium hydroxide, thus precipitating and setting in concrete . In plants, nitrate-triggered calcium signatures play critical roles in primary nitrate responses . In aquatic environments, calcium nitrate improves the redox condition, temporarily reducing phosphorus in the overlaying water .
Biochemical Pathways
Calcium nitrate affects several biochemical pathways. In plants, it triggers cytosolic-nuclear calcium signaling and dynamic protein phosphorylation via diverse mechanisms in the primary nitrate response . It also plays a role in the metabolism of sulfates in wastewater systems .
Pharmacokinetics
This solubility facilitates its distribution in the environment and its uptake by plants .
Result of Action
The action of calcium nitrate results in several effects. In concrete, it accelerates setting . In plants, it controls nutrient transport and growth responses . In wastewater systems, it prevents the formation of hydrogen sulfide by stopping the metabolism for sulfates . In aquatic environments, it can control the release of phosphorus from contaminated sediment .
Action Environment
The action, efficacy, and stability of calcium nitrate are influenced by various environmental factors. For instance, it can help acidify alkaline soils, making them more suitable for growing acid-loving plants . In aquatic environments, its effectiveness in controlling phosphorus release depends on the specific conditions of the sediment-water interface .
Safety and Hazards
Future Directions
Calcium nitrate’s versatility makes it essential in several industries, most notably in agriculture, wastewater treatment, and construction . In agriculture, it is used as a fertilizer due to its rich content of readily available nitrate-nitrogen and water-soluble calcium . In wastewater treatment facilities, calcium nitrate is employed as a source of nitrogen to control odor . In the construction industry, it acts as a set accelerator in concrete, reducing the setting time and making the process more efficient .
properties
IUPAC Name |
calcium;dinitrate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ca.2NO3/c;2*2-1(3)4/q+2;2*-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCCIPPOKBCJFDN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Ca+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Ca(NO3)2, CaN2O6 | |
Record name | CALCIUM NITRATE | |
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Record name | CALCIUM NITRATE | |
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Record name | calcium nitrate | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Calcium_nitrate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1039719 | |
Record name | Nitric acid, calcium salt (2:1) | |
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Molecular Weight |
164.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Calcium nitrate appears as white to light gray granular solid. May be either the anhydrous compound or the tetrahydrate. Used in fertilizers, explosives and pyrotechnics., Dry Powder; Dry Powder, Liquid; Liquid; NKRA; Other Solid; Pellets or Large Crystals; Water or Solvent Wet Solid, White granules or crystals (tends to absorb water from air and become liquid);, COLOURLESS-TO-WHITE HYGROSCOPIC CRYSTALS. | |
Record name | CALCIUM NITRATE | |
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Record name | Nitric acid, calcium salt (2:1) | |
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Record name | CALCIUM NITRATE | |
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Solubility |
Very sol in water; freely sol in methanol, ethanol, acetone; almost insol in concn nitric acid, SOL IN ANHYD AMMONIA; IN ALCOHOL 14 G/100 CC @ 15 °C, Soluble in acetone; insoluble in ethanol, Solubility in water, g/100ml: 121.2 | |
Record name | CALCIUM NITRATE | |
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Record name | CALCIUM NITRATE | |
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Density |
2.5 at 64.4 °F (USCG, 1999) - Denser than water; will sink, 2.5 @ 25 °C /Tetrahydrate/, MP= 42 °C; Density 1.82 /tetrahydrate/, 2.50 g/cm³ | |
Record name | CALCIUM NITRATE | |
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Product Name |
Calcium nitrate | |
Color/Form |
Deliquescent granules, White, cubic crystals, White mass | |
CAS RN |
10124-37-5(anhydrous); 13477-34-4(tetrahydrate), 10124-37-5 | |
Record name | CALCIUM NITRATE | |
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Melting Point |
1042 °F (USCG, 1999), About 560 °C, 560 °C | |
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